Ethyl 2-aminophenylacetate

• IUPAC Name: ethyl 2-(2-aminophenyl)acetate
• InChI: InChI=1S/C10H13NO2/c1-2-13-10(12)7-8-5-3-4-6-9(8)11/h3-6H,2,7,11H2,1H3
• InChI Key: UELJXCRPLCATAK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC=CC=C1N
• Molecular Formula: C10H13NO2
• DSSTOX Substance ID: DTXSID90420879
• Molecular Weight: 179.22 g/mol
• CAS No.: 64460-85-1

Description

Ethyl 2-aminophenylacetate is an organic compound with the molecular formula C₁₀H₁₃NO₂ and a molecular weight of 179.22 g/mol . It is a derivative of phenylacetic acid, where the phenyl group is substituted with an amino group at the ortho position and an ethyl ester group at the carboxyl position. This compound is primarily used in research and development within the fields of organic chemistry and pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

Ethyl 2-aminophenylacetate can be synthesized through several methods. One common method involves the reduction of ethyl 2-nitrophenylacetate using a hydrogenation process over a palladium on carbon (Pd/C) catalyst in ethanol . The reaction is typically carried out at room temperature and atmospheric pressure for about 18 hours.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar hydrogenation processes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-aminophenylacetate undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The ester group can be reduced to an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

Reduction: Lithium aluminum hydride (LiAlH₄) is commonly used for reducing the ester group.

Substitution: Halogenating agents like thionyl chloride (SOCl₂) can be used to introduce halogen atoms.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of ethyl 2-aminophenylethanol.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

Ethyl 2-aminophenylacetate has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the synthesis of pharmaceutical intermediates.

Industry: Utilized in the production of fine chemicals and specialty materials.

Mechanism of Action

The mechanism of action of ethyl 2-aminophenylacetate involves its interaction with various molecular targets. The amino group can form hydrogen bonds with biological molecules, influencing their structure and function. The ester group can undergo hydrolysis to release the active phenylacetic acid derivative, which can interact with enzymes and receptors in biological systems .

Comparison with Similar Compounds

Similar Compounds

Ethyl 2-nitrophenylacetate: A precursor in the synthesis of ethyl 2-aminophenylacetate.

Phenylacetic acid: The parent compound with similar structural features.

Ethyl phenylacetate: Lacks the amino group but shares the ester functionality.

Uniqueness

This compound is unique due to the presence of both an amino group and an ester group on the phenylacetic acid backbone. This dual functionality allows it to participate in a wide range of chemical reactions and makes it a versatile intermediate in organic synthesis.

Synthesis routes and methods I

Procedure details

A solution of ethyl 2-nitrophenylacetate (13.6 g, 0.065 mole) in ethanol (150 ml) was hydrogenated over 10% Pd/C catalyst (1 g) at room temperature and pressure for 18 hours. The reaction mixture was filtered through keiselguhr and concentrated in vacuo to afford the title compound as a clear oil, which solidified on standing (10.8 g, 93%).

Synthesis routes and methods II

Procedure details

In 15% hydrogen chloride-ethanol, m- or o-nitrophenylacetic acid was ethyl-esterified and the resulting ethyl ester was hydrogenated with palladium catalyst in ethanol to give m- or o-aminophenylacetic acid ethyl ester.